Cas no 501120-42-9 (Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride)

• Product Name: Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride
• CAS No: 501120-42-9
• MF: C₁₇H₁₉ClN₄O₄S
• MW: 410.875161409378
• CID: 1061149
• PubChem ID: 135697486
• Update Time: 2025-10-28

Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride
• 4-ethoxy-3-(2-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonyl chloride
• 4-Ethoxy-3-(2-methyl-7-oxo-3-propyl-4,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonyl chloride
• 4-ethoxy-3-(2-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonyl chloride
• 501120-42-9
• 3-(6,7-Dihydro-2-methyl-7-oxo-3-propyl-2H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxy-benzenesulfonyl Chloride
• FT-0665744
• DTXSID10476530

• Inchi： 1S/C17H19ClN4O4S/c1-4-6-12-14-15(21-22(12)3)17(23)20-16(19-14)11-9-10(27(18,24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,19,20,23)
• InChI Key： XPOJLYGSFUUUDG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)C1NC(C2C(=C(CCC)N(C)N=2)N=1)=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 410.08200
• Monoisotopic Mass: 410.0815540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 115.32000
• LogP: 3.68310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride

Recent Advances in the Study of Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride (CAS: 501120-42-9)

In recent years, the compound Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride (CAS: 501120-42-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of sildenafil, has shown promising potential in various therapeutic applications, particularly in the treatment of cardiovascular diseases and erectile dysfunction. The unique structural modifications, including the demethylpiperazinyl and sulfonyl chloride groups, contribute to its enhanced pharmacological properties and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its chemical structure and stability. Additionally, in vitro and in vivo assays have demonstrated its potent inhibitory effects on phosphodiesterase type 5 (PDE5), a key enzyme involved in the regulation of vascular smooth muscle tone.

One of the most notable findings from recent research is the compound's improved bioavailability and reduced side effects compared to its parent molecule, sildenafil. Pharmacokinetic studies have revealed that Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride exhibits a longer half-life and higher tissue penetration, making it a more attractive candidate for clinical development. Furthermore, its sulfonyl chloride moiety provides a reactive handle for further chemical modifications, enabling the synthesis of novel analogs with tailored properties.

The synthesis of Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride has also been optimized in recent studies. Novel synthetic routes employing green chemistry principles have been developed to improve yield and reduce environmental impact. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, Demethylpiperazinyl Iso Sildenafil Sulfonyl Chloride (CAS: 501120-42-9) represents a promising therapeutic agent with significant potential for clinical application. Ongoing research efforts are focused on further elucidating its pharmacological profile, optimizing its synthesis, and exploring its therapeutic efficacy in various disease models. The continued investigation of this compound is expected to yield valuable insights into its mechanism of action and pave the way for the development of next-generation PDE5 inhibitors.